Cas no 3218-49-3 (3,4-Dichlorophenylacetonitrile)

• Product Name: 3,4-Dichlorophenylacetonitrile
• CAS No: 3218-49-3
• Molecular Formula: C₈H₅NCl₂
• Molecular Weight: 186.038
• MDL: MFCD00001909
• CID: 43935
• PubChem ID: 76690

3,4-Dichlorophenylacetonitrile Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)acetonitrile
• 3,4-Dichlorophenyl acetonitrile
• 3,4-Dichlorobenzyl cyanide
• Benzeneacetonitrile, 3,4-dichloro- 2-(3,4-DICHLOROPHENYL)ACETONITRILE
• 3,4-DICHLOROBENZYL CYANIDE 3,4-DCCN
• 3,4-DICHLOROPHENYLCYANIDE
• 3,4-dichlorobenzeneacetonitrile
• m,p-dichlorophenylacetonitrile
• 3,4-Dichlorophenylacetonitrile
• D77685
• DTXSID70185959
• (3,4-dichlorophenyl)-acetonitrile
• InChI=1/C8H5Cl2N/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H
• Benzeneacetonitrile, 3,4-dichloro-
• NSC-111725
• NS00029232
• NSC111725
• PS-4611
• 3218-49-3
• EINECS 221-743-9
• AKOS001141970
• NSC 111725
• D1794
• Benzeneacetonitrile, 3,4-dichloro-;4,4-Dichlorophenylacetonitrile
• 3,4-dichloro-phenylacetonitrile
• (3,4-Dichlorophenyl)acetonitrile
• SCHEMBL2308
• EN300-21758
• STR03683
• 3,4-dichlorobenzylcyanide
• AC-2970
• 3,4-dichlorophenylaceto-nitrile
• W-106851
• (3,4-dichloro-phenyl)-acetonitrile
• AM20061095
• FT-0614240
• Z111875426
• 3,4-Dichlorophenylacetonitrile, 98%
• A25098
• MFCD00001909
• AI3-12074
• 3,4-dichlorophenyl-acetonitrile
• CS-W007701
• (3,4-Dichlorophenyl)acetonitrile; 2-(3,4-Dichlorophenyl)acetonitrile; 3,4-Dichlorobenzeneacetonitrile; 3,4-Dichlorobenzyl cyanide; NSC 111725
• 3,4-Dichlorobenzyl cyanide;2-(3,4-dichlorophenyl)acetonitrile

• MDL： MFCD00001909
• InChIKey： QWZNCAFWRZZJMA-UHFFFAOYSA-N
• Inchi： 1S/C8H5Cl2N/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H2
• SMILES： C1=C(C=CC(=C1Cl)Cl)CC#N
• BRN： 638749

Computed Properties

• Exact Mass: 184.98000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.98
• Heavy Atom Count: 11
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 3.05948
• PSA: 23.79000
• Refractive Index: 1.5690 (estimate)
• Boiling Point: 171°C/12mmHg(lit.)
• Melting Point: 39.0 to 42.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: White powder
• Solubility: Insoluble in water
• Density: 1.4274 (rough estimate)

3,4-Dichlorophenylacetonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

3,4-Dichlorophenylacetonitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides